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Compound of Interest

Compound Name: 1,1-Dimethoxybutane

Cat. No.: B1360264 Get Quote

An In-depth Technical Guide on the Physical Properties of Butanal Dimethyl Acetal

Introduction
Butanal dimethyl acetal, also known as 1,1-dimethoxybutane, is an organic compound

classified as an acetal. It is formed from the reaction of butanal (butyraldehyde) and methanol.

This document provides a comprehensive overview of its core physical properties, detailed

experimental protocols for their determination, and a workflow for its synthesis, tailored for

researchers, scientists, and professionals in drug development.

Data Presentation: Physical Properties
The quantitative physical properties of butanal dimethyl acetal are summarized in the table

below for clear reference and comparison.
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Physical
Property

Value Units Conditions Source(s)

Molecular

Formula
C₆H₁₄O₂ - - [1]

Molecular Weight 118.17 g/mol - [1]

Appearance
Colorless clear

liquid
- (est.) [2][3]

Boiling Point 110.00 to 112.00 °C
@ 760.00 mm

Hg
[2][3]

Vapor Pressure 26.270 mmHg
@ 25.00 °C

(est.)
[2][3]

Flash Point 10.00 °C (50.00 °F, TCC) [2][3]

logP (o/w) 1.022 - (est.) [2][3]

Solubility in

Water
9533 mg/L @ 25 °C (est.) [2][3]

Solubility in

Other Solvents

Soluble in

alcohol
- - [2][3]

Experimental Protocols
Detailed methodologies for the synthesis of acetals and the determination of key physical

properties are outlined below. These protocols are generalized from standard laboratory

practices.

Synthesis of Butanal Dimethyl Acetal (Acetalization)
The formation of acetals from aldehydes and alcohols is an acid-catalyzed equilibrium reaction.

[4][5] To drive the reaction towards the product, the water byproduct is typically removed.

Materials: Butanal, Methanol, Acid Catalyst (e.g., hydrochloric acid, p-toluenesulfonic acid),

Drying Agent (e.g., anhydrous sodium sulfate), Trimethyl orthoformate (optional, as a water

scavenger).
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Procedure:

A mixture of butanal (1 equivalent) is dissolved in an excess of methanol.

A catalytic amount of a strong acid, such as 0.1 mol% hydrochloric acid, is added to the

solution.[6]

The reaction mixture is stirred at an ambient temperature. The progress of the reaction

can be monitored by techniques like Gas Chromatography (GC).[6]

To drive the equilibrium, water can be removed, or a dehydrating agent like trimethyl

orthoformate can be added.[6]

Upon completion, the reaction is quenched by adding a mild base (e.g., sodium

bicarbonate solution) to neutralize the acid catalyst.

The product is extracted using an organic solvent (e.g., diethyl ether).

The organic layer is washed with brine, dried over a drying agent like anhydrous sodium

sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by

distillation to yield pure butanal dimethyl acetal.

Boiling Point Determination
The boiling point is measured at a specific pressure, typically atmospheric pressure (760 mm

Hg).

Apparatus: Distillation flask, condenser, thermometer, heating mantle, boiling chips.

Procedure:

The purified butanal dimethyl acetal is placed in a distillation flask with boiling chips.

The apparatus is assembled for simple distillation. The thermometer bulb should be

positioned just below the side arm of the distillation flask to ensure an accurate reading of

the vapor temperature.
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The liquid is heated gradually.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, observed as a stable temperature at which the liquid actively boils and

condenses on the thermometer.

Density Measurement
Density is the mass per unit volume of a substance.

Apparatus: Pycnometer (specific gravity bottle), analytical balance.

Procedure:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the sample liquid (butanal dimethyl acetal), ensuring no air

bubbles are present.

The pycnometer is thermostated to a specific temperature (e.g., 25 °C).

The mass of the filled pycnometer is measured.

The procedure is repeated with a reference substance of known density, typically distilled

water.

The density of the sample is calculated using the formula: ρ_sample = (m_sample /

m_water) * ρ_water

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Apparatus: Digital refractometer (e.g., Abbé refractometer).[7]

Procedure:

The refractometer is calibrated using a standard, such as distilled water.[7]
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A few drops of the butanal dimethyl acetal sample are placed on the prism of the

refractometer.

The measurement is taken at a specified temperature (e.g., 20 °C) and wavelength

(typically the sodium D-line, 589 nm).[7]

The prism is cleaned thoroughly with a suitable solvent (e.g., acetone) after the

measurement.[7]

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the synthesis and

purification of butanal dimethyl acetal.

Caption: Workflow for the synthesis and analysis of butanal dimethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360264#physical-properties-of-butanal-dimethyl-
acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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